Cas no 140194-24-7 (Triptorelin acetate)

• Product Name: Triptorelin acetate
• CAS No: 140194-24-7
• MF: C₆₆H₈₆N₁₈O₁₅
• MW: 1371.50065374374
• MDL: MFCD14560565
• CID: 858183
• PubChem ID: 25080282
• Update Time: 2025-05-23

Triptorelin acetate Chemical and Physical Properties

Names and Identifiers

• Triptorelin acetate
• 6-D-Tryptophan Luteinizing HorMone-Releasing Factor (Pig) Acetate
• 6-D-Tryptophan Luteinizing HorMone-Releasing Factor (Swine) Acetate
• Decapeptyl-Depot
• OvuGel
• DA-68354
• 140194-24-7
• Q27258659
• pGlu-His-Trp-Ser-Tyr-D-Trp-Leu-Arg-Pro-Gly-NH2 acetate
• HY-12551A
• DTXSID301033427
• AC-8937
• Decapeptyl (TN)
• (S)-N-(2-amino-2-oxoethyl)-1-(((S)-5-oxopyrrolidine-2-carbonyl)-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-D-tryptophyl-L-leucyl-L-arginyl)pyrrolidine-2-carboxamide acetate
• AT41854
• TS-08149
• UNII-43OFW291R9
• BIM 21003C
• CS-0012388
• D08649
• 140194-24-7 (acetate)
• J-007369
• 43OFW291R9
• AKOS030485974
• Triptorelin acetate 100 microg/mL in Acetonitrile:Methanol

• MDL： MFCD14560565
• Inchi： 1S/C64H82N18O13.C2H4O2/c1-34(2)23-46(56(88)75-45(13-7-21-69-64(66)67)63(95)82-22-8-14-52(82)62(94)72-31-53(65)85)76-58(90)48(25-36-28-70-42-11-5-3-9-40(36)42)78-57(89)47(24-35-15-17-39(84)18-16-35)77-61(93)51(32-83)81-59(91)49(26-37-29-71-43-12-6-4-10-41(37)43)79-60(92)50(27-38-30-68-33-73-38)80-55(87)44-19-20-54(86)74-44;1-2(3)4/h3-6,9-12,15-18,28-30,33-34,44-52,70-71,83-84H,7-8,13-14,19-27,31-32H2,1-2H3,(H2,65,85)(H,68,73)(H,72,94)(H,74,86)(H,75,88)(H,76,90)(H,77,93)(H,78,89)(H,79,92)(H,80,87)(H,81,91)(H4,66,67,69);1H3,(H,3,4)/t44-,45-,46-,47-,48+,49-,50-,51-,52-;/m0./s1
• InChI Key： HPPONSCISKROOD-OYLNGHKZSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CC(C)C)NC([C@@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1=CN=CN1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(NCC(N)=O)=O.OC(C)=O

Computed Properties

• Exact Mass: 1370.65000
• Monoisotopic Mass: 1370.65200411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 33
• Heavy Atom Count: 99
• Rotatable Bond Count: 43
• Complexity: 2750
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 528Ų

Experimental Properties

• PSA: 525.22000
• LogP: 3.29090

Triptorelin acetate Security Information

• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Triptorelin acetate

Triptorelin Acetate: A Comprehensive Overview

Triptorelin acetate, with the CAS number 140194-24-7, is a well-known compound in the field of reproductive medicine and oncology. It is a synthetic analog of gonadotropin-releasing hormone (GnRH), which plays a crucial role in regulating the reproductive system. The compound is widely used for its ability to suppress or stimulate the secretion of gonadotropins, making it a valuable tool in treating various medical conditions.

The chemical structure of Triptorelin acetate consists of a decapeptide sequence, which is similar to the natural GnRH but with modifications to enhance its pharmacokinetic properties. The acetate salt form ensures better stability and solubility, making it suitable for subcutaneous or intramuscular administration. This formulation has been extensively studied and optimized to provide sustained release and prolonged efficacy.

Recent studies have highlighted the effectiveness of Triptorelin acetate in managing conditions such as prostate cancer, breast cancer, and infertility. In prostate cancer, the compound induces a state of medical castration by suppressing testosterone production, thereby inhibiting tumor growth. Similarly, in breast cancer, it reduces estrogen levels, which are often implicated in hormone receptor-positive cancers. For infertility treatments, Triptorelin acetate is used to regulate the menstrual cycle and improve the success rates of assisted reproductive techniques like in vitro fertilization (IVF).

The mechanism of action of Triptorelin acetate involves binding to GnRH receptors located on the anterior pituitary gland. This binding triggers a cascade of events that ultimately lead to the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH). Over time, continuous exposure to the compound desensitizes the receptors, resulting in reduced gonadotropin secretion and subsequent suppression of steroidogenesis in the gonads.

One of the most significant advancements in recent years has been the development of long-acting formulations of Triptorelin acetate. These formulations allow for less frequent dosing while maintaining therapeutic efficacy. For instance, a once-monthly administration regimen has been shown to be as effective as daily dosing but with improved patient compliance.

In terms of safety and tolerability, Triptorelin acetate has been well-tolerated by most patients. Common side effects include injection-site reactions, hot flashes, and mood swings. However, these are generally mild and transient. Rare but serious adverse effects include hypersensitivity reactions and bone density loss with long-term use.

Recent clinical trials have also explored the potential of combining Triptorelin acetate with other therapeutic agents to enhance its efficacy. For example, studies have investigated its use in combination with anti-androgen therapies for prostate cancer patients, showing promising results in terms of tumor regression and improved survival rates.

The future outlook for Triptorelin acetate appears bright, with ongoing research focusing on optimizing its delivery systems and exploring new indications. Researchers are also investigating its potential role in gender-affirming care for transgender individuals undergoing hormone therapy.